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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)benzamide

CAS No.: 63906-79-6

Cat. No.: B1265613

Get Quote

Part 1: Executive Summary & Core Directive
2-(2-Hydroxyethoxy)benzamide is a structural derivative of salicylamide characterized by the

presence of a 2-hydroxyethyl ether moiety at the ortho position.[1][2] While often encountered

in chemical databases with conflicting pharmacological descriptions, it is scientifically defined

as:

A metabolite of the analgesic Etenzamide (via

-hydroxylation of the ethoxy group).[1][2]

A structural hybrid sharing pharmacophores with both salicylamide analgesics and

guaifenesin-type muscle relaxants.[1][2]

A synthetic intermediate in the preparation of complex benzamide therapeutics.[1][2]

Critical Note on Database Errors: Researchers must be aware of a prevalent database error

where this compound (CAS 63906-79-6) is occasionally mislabeled with the pharmacological

profile of Metoclopramide or Levosulpiride (D2 antagonist/5-HT4 agonist) or confused with
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ME3738 (a triterpenoid liver protectant).[1][2] This guide rigorously separates confirmed

structural activity from these database artifacts.

Part 2: Chemical Structure & Pharmacophore
Analysis[2]
The biological activity of 2-(2-Hydroxyethoxy)benzamide is dictated by its dual-domain

structure.[1][2] Unlike simple salicylates, the ether linkage modifies its lipophilicity and receptor

binding potential.[1][2]

Structural Pharmacophore (Graphviz)[1][2]
The following diagram illustrates the key functional regions responsible for its solubility and

potential receptor interactions.
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Caption: Pharmacophore dissection showing the salicylamide core (analgesia) and

hydroxyethyl tail (muscle relaxant similarity).[1][3][4][5][6][7][8][9]

Part 3: Biological Activity & Mechanism of Action[1]
Metabolic Role (Etenzamide Pathway)
The primary biological context for this compound is its formation as a metabolite of Etenzamide

(2-ethoxybenzamide).[1][2] Etenzamide is a widely used analgesic in Asia.[1][2]
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Mechanism: Cytochrome P450 enzymes perform

-hydroxylation on the ethoxy side chain of Etenzamide.[1][2]

Significance: This metabolite is more polar than the parent drug, facilitating glucuronidation

and renal excretion.[1][2]

Pharmacological Potential (SAR Analysis)
Based on Structure-Activity Relationships (SAR), the compound exhibits the following activities:

Analgesic/Anti-inflammatory: Retains the benzamide core of salicylamide.[1][2] The

etherification of the phenolic -OH generally reduces gastric irritation compared to free

salicylates but may lower COX inhibitory potency.[1][2]

Skeletal Muscle Relaxation: The 2-hydroxyethoxy side chain is structurally homologous to

Mephenesin and Guaifenesin (which are phenoxy-propanediols).[1][2] This suggests

potential centrally acting muscle relaxant properties via modulation of spinal interneurons.[1]

[2]

Receptor Interaction (Clarification)[1][2][11]
Reported (Unverified): Some commercial databases list this compound as a "Dopamine D2

agonist / 5-HT3 antagonist."[1][2]

Scientific Assessment: This profile is highly atypical for a simple salicylamide derivative.[1][2]

This description likely belongs to Zacopride or a Metoclopramide derivative and was

misattributed in data aggregation.[1][2] Researchers should treat this compound as a

salicylate-like agent unless specific receptor binding assays prove otherwise.[1][2]

Part 4: Experimental Protocols
Protocol A: Synthesis of 2-(2-Hydroxyethoxy)benzamide
Objective: To synthesize high-purity standard for metabolic profiling. Principle: Nucleophilic

substitution (Williamson ether synthesis) or epoxide ring opening.[1][2]

Reagents:
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Salicylamide (CAS 65-45-2)[1]

Ethylene Carbonate (CAS 96-49-1)[1]

Catalyst: Potassium Carbonate (

) or Tetrabutylammonium bromide (TBAB)[1][2]

Solvent: DMF or Xylene[1]

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve

Salicylamide (1.0 eq) and Ethylene Carbonate (1.2 eq) in DMF.

Catalysis: Add catalytic

(0.05 eq).[1][2]

Heating: Heat the mixture to 140°C for 4-6 hours. Note: Evolution of

gas indicates reaction progress.

Workup: Cool to room temperature. Pour the reaction mixture into ice-cold water.

Isolation: The product may precipitate.[1][2] If not, extract with Ethyl Acetate (3x).[1][2] Wash

organic layer with brine, dry over

.[1][2]

Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica

gel, EtOAc:Hexane 1:1).

Validation: Verify structure via

H-NMR (look for ethylene protons at

3.8-4.2 ppm).

Protocol B: Metabolic Stability Assay (Microsomal)
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Objective: To determine if 2-(2-Hydroxyethoxy)benzamide is a terminal metabolite or

undergoes further degradation.[1][2]

Incubation: Incubate test compound (

) with pooled human liver microsomes (0.5 mg/mL) in phosphate buffer (pH 7.4).

Initiation: Add NADPH-generating system. Incubate at 37°C.

Sampling: Aliquot at 0, 15, 30, 60 min. Quench with ice-cold Acetonitrile containing internal

standard.

Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Expectation: The compound is relatively stable but may undergo slow O-dealkylation back to

Salicylamide.[1][2]

Part 5: Data Summary & Visualization[1]
Physicochemical Properties Table[1][2][3][7][8]

Property Value Relevance

CAS Number 63906-79-6 Unique Identifier

Molecular Formula --

Molecular Weight 181.19 g/mol
Small molecule, orally

bioavailable

LogP (Predicted) ~0.5 - 0.8
Moderately polar (more than

Etenzamide)

H-Bond Donors 2 (Amide -NH, Alcohol -OH) High water solubility potential

H-Bond Acceptors
3 (Amide C=O, Ether O,

Alcohol O)
Receptor binding capability

Metabolic Pathway Diagram (Graphviz)[1][2]
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Caption: Metabolic trajectory of Etenzamide showing the formation and fate of 2-(2-
Hydroxyethoxy)benzamide.[1][2]
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1265613/docs?utm_src=pdf-body-img#2-2-hydroxyethoxy-benzamide-biological-activity-technical-profile-1-2
https://www.benchchem.com/product/b1265613/docs?utm_src=pdf-body#2-2-hydroxyethoxy-benzamide-biological-activity-technical-profile-1-2
https://www.benchchem.com/product/b1265613/docs?utm_src=pdf-body#2-2-hydroxyethoxy-benzamide-biological-activity-technical-profile-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/Anle138b
https://pubchem.ncbi.nlm.nih.gov/compound/165138
https://www.benchchem.com/product/b1265613/docs?utm_src=pdf-body#2-2-hydroxyethoxy-benzamide-biological-activity-technical-profile-1-2
https://pubchem.ncbi.nlm.nih.gov/compound/Anle138b
https://pubchem.ncbi.nlm.nih.gov/compound/165138
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.biosynth.com%2Fp%2FNCA90679%2F63906-79-6-2-(2-hydroxyethoxy)benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/Anle138b
https://pubchem.ncbi.nlm.nih.gov/compound/165138
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2F%23query%3D63906-79-6
https://pubchem.ncbi.nlm.nih.gov/compound/Anle138b
https://pubchem.ncbi.nlm.nih.gov/compound/165138
https://www.benchchem.com/product/b1265613/docs?utm_src=pdf-body#2-2-hydroxyethoxy-benzamide-biological-activity-technical-profile-1-2
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.guidechem.com%2Fcas%2F63906-79-6.html
https://www.benchchem.com/product/b1265613/docs?utm_src=pdf-body#2-2-hydroxyethoxy-benzamide-biological-activity-technical-profile-1-2
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bldpharm.com%2Fproducts%2F63906-79-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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